molecular formula C11H13NO3S B2430310 Ethyl 2-[3-(methylthio)anilino]-2-oxoacetate CAS No. 63170-23-0

Ethyl 2-[3-(methylthio)anilino]-2-oxoacetate

Cat. No.: B2430310
CAS No.: 63170-23-0
M. Wt: 239.29
InChI Key: YABPILRWVFFHRQ-UHFFFAOYSA-N
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Description

Ethyl 2-[3-(methylthio)anilino]-2-oxoacetate is a useful research compound. Its molecular formula is C11H13NO3S and its molecular weight is 239.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Ethyl 2-[3-(methylthio)anilino]-2-oxoacetate has been synthesized and analyzed in various studies. For example, one study focused on the synthesis of this compound through a one-pot, three-component strategy. The compound was characterized using FT-IR, NMR spectroscopy, and X-ray diffraction analyses, revealing its crystal structure and molecular interactions, such as weak intermolecular hydrogen bonding (Ahmed et al., 2016).

Bioactive Potential

Research into the bioactive potentials of compounds similar to this compound has been conducted. In one study, compounds were isolated from mollusks and evaluated for antioxidant and anti-inflammatory activities. This highlights the potential use of such compounds in medical and pharmacological research (Chakraborty & Joy, 2019).

Antimicrobial Screening

Another area of research includes the synthesis and antimicrobial screening of compounds related to this compound. Studies have been conducted to synthesize novel derivatives and evaluate their antimicrobial activities, which can be crucial in developing new therapeutic agents (Ghelani, Khunt, & Naliapara, 2017).

Photochemical Reactions

Photochemical reactions of compounds including Ethyl 2-oxo-1-cyclohexanecarboxylate, a related compound, have been studied. These reactions can lead to the formation of various products, indicating the potential use of this compound in organic synthesis and photochemistry (Tokuda, Watanabe, & Itoh, 1978).

Synthesis of Quaternary Carbon Centered Chromans

Research on cyclization reactions of compounds similar to this compound with other reagents has been conducted. These studies provide insights into efficient approaches for synthesizing biologically active chroman products, a class of compounds with various pharmaceutical applications (Hu, Guan, & Shi, 2012).

Properties

IUPAC Name

ethyl 2-(3-methylsulfanylanilino)-2-oxoacetate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13NO3S/c1-3-15-11(14)10(13)12-8-5-4-6-9(7-8)16-2/h4-7H,3H2,1-2H3,(H,12,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YABPILRWVFFHRQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C(=O)NC1=CC(=CC=C1)SC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H13NO3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

239.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.